3-Hydroxybiuret
Description
3-Hydroxybiuret (3-HB, HON(CONH₂)₂) is a hydroxylated derivative of biuret with a hydroxyl group (-OH) attached to the central nitrogen atom. It is synthesized via ion exchange from its potassium salt (3-HBK) and crystallizes in anhydrous (3-HB) or hemihydrate (3-HB·H₂O) forms . Its crystal structures reveal intramolecular NH···O=C hydrogen bonds and extended 3D hydrogen-bonding networks, which stabilize its molecular conformation . The compound has a pKa of 9.18 ± 0.06, indicating moderate acidity . 3-HB is notable for its role as a DNA synthesis inhibitor in Ehrlich ascites tumor cells, acting similarly to hydroxyurea by targeting ribonucleotide reductase .
Properties
CAS No. |
4381-13-9 |
|---|---|
Molecular Formula |
C2H5N3O3 |
Molecular Weight |
119.08 g/mol |
IUPAC Name |
1-carbamoyl-1-hydroxyurea |
InChI |
InChI=1S/C2H5N3O3/c3-1(6)5(8)2(4)7/h8H,(H2,3,6)(H2,4,7) |
InChI Key |
FXDMZWYIKZFMJH-UHFFFAOYSA-N |
SMILES |
C(=O)(N)N(C(=O)N)O |
Canonical SMILES |
C(=O)(N)N(C(=O)N)O |
Other CAS No. |
4381-13-9 |
Synonyms |
3-hydroxybiuret |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
Key Observations :
Key Observations :
- 3-HB and 1-HB differ markedly in microbial activity despite structural similarity, underscoring the importance of hydroxyl group positioning .
- Both 3-HB and hydroxyurea inhibit ribonucleotide reductase, but 3-HB’s effects are less reversible, suggesting stronger binding or additional targets .
Research Implications and Challenges
- Structural-Activity Relationships : The contrasting activities of 3-HB and 1-HB highlight the need for precise functional group placement in drug design .
- Crystallographic Insights : 3-HB’s hydrogen-bonding networks may inform the development of stable co-crystals for pharmaceutical formulations .
- Limitations : Data on 1-HB’s physicochemical properties and synthesis remain sparse, limiting direct comparisons.
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